Cas no 17802-59-4 (2-hydrazinyl-5-nitropyrimidine)

• Product Name: 2-hydrazinyl-5-nitropyrimidine
• CAS No: 17802-59-4
• MF: C₄H₅N₅O₂
• MW: 155.114799261093
• CID: 3816784
• PubChem ID: 12395469
• Update Time: 2025-10-15

2-hydrazinyl-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 5-nitro-, hydrazone
• 2-Hydrazono-5-nitro-1,2-dihydropyrimidine
• Pyrimidine, 2-hydrazinyl-5-nitro-
• 2-hydrazinyl-5-nitropyrimidine
• 17802-59-4
• 2-hydrazino-5-nitropyrimidine

• Inchi： 1S/C4H5N5O2/c5-8-4-6-1-3(2-7-4)9(10)11/h1-2H,5H2,(H,6,7,8)
• InChI Key： RSEPTYJGRYYLIM-UHFFFAOYSA-N
• SMILES： C1(NN)=NC=C([N+]([O-])=O)C=N1

Computed Properties

• Exact Mass: 155.04432442Da
• Monoisotopic Mass: 155.04432442Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-hydrazinyl-5-nitropyrimidine

Exploring the Properties and Applications of 2(1H)-Pyrimidinone, 5-nitro-, hydrazone (CAS No. 17802-59-4)

2(1H)-Pyrimidinone, 5-nitro-, hydrazone (CAS No. 17802-59-4) is a specialized chemical compound that has garnered attention in various research and industrial applications. This compound, characterized by its unique pyrimidinone core and nitro substitution, plays a significant role in organic synthesis and pharmaceutical research. Its molecular structure, which includes a hydrazone functional group, makes it a versatile intermediate in the development of novel chemical entities.

The 5-nitro-2(1H)-pyrimidinone hydrazone derivative is particularly notable for its potential in medicinal chemistry. Researchers have explored its use as a building block for designing molecules with biological activity. The presence of the nitro group enhances its reactivity, enabling it to participate in various chemical transformations. This property is crucial for creating compounds that may exhibit antimicrobial or anticancer properties, aligning with current trends in drug discovery.

In addition to its pharmaceutical applications, 2(1H)-Pyrimidinone, 5-nitro-, hydrazone is also studied in material science. Its ability to form stable complexes with metals makes it a candidate for developing advanced materials. For instance, it could be used in the synthesis of coordination polymers or as a ligand in catalytic systems. These applications are particularly relevant given the growing interest in sustainable and efficient catalytic processes.

The synthesis of CAS No. 17802-59-4 typically involves the condensation of 5-nitropyrimidinone with hydrazine derivatives. This reaction is carefully controlled to ensure high yield and purity, which are critical for its subsequent use in research or industrial processes. The compound's stability under various conditions further enhances its utility, making it a reliable choice for chemists and researchers.

From an environmental perspective, the use of 2(1H)-Pyrimidinone, 5-nitro-, hydrazone is being evaluated for its eco-friendly potential. As industries shift towards greener chemistry, compounds like this are being scrutinized for their biodegradability and minimal environmental impact. This aligns with the global push for sustainable chemical practices, a topic frequently searched by professionals and academics alike.

Market trends indicate a steady demand for 5-nitro-2(1H)-pyrimidinone hydrazone, particularly in regions with robust pharmaceutical and chemical industries. Its versatility and unique properties make it a valuable asset in both academic and commercial settings. Suppliers and manufacturers are increasingly focusing on producing high-purity grades to meet the stringent requirements of end-users.

In conclusion, 2(1H)-Pyrimidinone, 5-nitro-, hydrazone (CAS No. 17802-59-4) is a compound of significant interest due to its diverse applications and potential in cutting-edge research. Its role in drug development, material science, and green chemistry underscores its importance in modern chemistry. As research continues to uncover new uses for this compound, its relevance in scientific and industrial communities is expected to grow.